Cas no 450340-46-2 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide)

• Product Name: N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide
• CAS No: 450340-46-2
• MF: C₁₆H₁₈ClN₃OS
• MW: 335.85162115097
• CID: 6251824
• PubChem ID: 5227426
• Update Time: 2025-07-14

N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide
• N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-methylbutanamide
• SR-01000569578
• AKOS024582051
• N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide
• SR-01000569578-1
• 450340-46-2
• Oprea1_797082
• N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-methylbutanamide
• F0541-1243

• Inchi： 1S/C16H18ClN3OS/c1-10(2)6-15(21)18-16-13-8-22-9-14(13)19-20(16)12-5-3-4-11(17)7-12/h3-5,7,10H,6,8-9H2,1-2H3,(H,18,21)
• InChI Key： MEBRMANDNCDXRT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C2CSCC2=N1)NC(CC(C)C)=O

Computed Properties

• Exact Mass: 335.0859111g/mol
• Monoisotopic Mass: 335.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide

Introduction to N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide (CAS No. 450340-46-2)

N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 450340-46-2, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key pharmacophoric elements, including a thiophene ring, a pyrazole moiety, and an amide functional group, which collectively contribute to its unique chemical and biological properties.

The< strong>thieno[3,4-c]pyrazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. Thiophene derivatives are well-known for their role in drug discovery, often serving as core structures in various therapeutic agents. The pyrazole ring, on the other hand, is a heterocyclic compound that is frequently encountered in pharmaceuticals due to its ability to engage in hydrogen bonding and metal coordination interactions. These features make N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide a compelling candidate for further investigation.

The amide group in the molecule not only contributes to its solubility and bioavailability but also serves as a site for post-translational modifications. Amides are commonly found in proteins and peptides, and their incorporation into small molecules can enhance binding affinity and selectivity. In the context of drug development, amide-linked structures have been shown to improve pharmacokinetic profiles by increasing metabolic stability and reducing degradation rates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. In particular, virtual screening techniques have been employed to evaluate the binding affinity of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide to target proteins associated with diseases such as cancer and inflammation. Preliminary simulations suggest that this compound may interact with key enzymatic sites, potentially modulating critical biological pathways.

The< strong>3-chlorophenyl substituent is another important feature of this molecule. Chlorinated aromatic rings are frequently incorporated into pharmaceuticals due to their ability to enhance lipophilicity and metabolic stability. The chlorine atom can also serve as a point of interaction with biological targets, improving binding affinity through electrostatic or hydrophobic interactions. The presence of this moiety in N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide suggests that it may exhibit enhanced bioactivity compared to related compounds lacking this substitution.

In vitro studies have begun to elucidate the potential pharmacological effects of this compound. Initial experiments have focused on evaluating its interaction with enzymes and receptors relevant to neurological disorders. The< strong>thieno[3,4-c]pyrazole core has been observed to exhibit mild inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways. Additionally, the amide group has shown potential in modulating neurotransmitter release by interacting with specific receptor subtypes.

The< strong>3-methylbutanamide moiety further contributes to the structural complexity of this molecule. This group not only influences the overall shape and orientation of the molecule but also provides additional sites for potential interactions with biological targets. The methyl group attached to the carbonyl carbon can enhance solubility and improve pharmacokinetic properties by reducing lipophilicity while maintaining adequate bioavailability.

Ongoing research aims to optimize the chemical structure of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide for improved efficacy and reduced side effects. Structural modifications are being explored through both experimental synthesis and computational design approaches. By leveraging advanced techniques such as high-throughput screening and structure-based drug design, researchers hope to identify analogs that exhibit enhanced potency while minimizing off-target effects.

The broader significance of this compound lies in its potential application across multiple therapeutic areas. Thiophene derivatives have shown promise in treating conditions ranging from infectious diseases to chronic inflammatory disorders. Pyrazole-based molecules are also extensively studied for their anti-inflammatory and analgesic properties. By combining these pharmacophoric elements into a single entity, N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide represents a multifaceted approach to drug development.

In conclusion，N-2-(cas no45034046) exhibits a unique combination of structural features that make it an intriguing candidate for further pharmaceutical exploration。 Its< strong>thieno[34c]pyrazole
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